Cas no 83474-72-0 ((+)-bermudenynol)

(+)-bermudenynol structure
(+)-bermudenynol structure
Product name:(+)-bermudenynol
CAS No:83474-72-0
MF:C15H19BrCl2O2
MW:382.12
CID:2068239
PubChem ID:23427015

(+)-bermudenynol Chemical and Physical Properties

Names and Identifiers

    • (+)-bermudenynol
    • bermudenynol
    • DTXSID301043561
    • 83474-72-0
    • (Z,1S,2S)-1-[(2R,3S,5E,8R)-3-bromo-5-chloro-2-ethyl-3,4,7,8-tetrahydro-2H-oxocin-8-yl]-2-chlorohex-3-en-5-yn-1-ol
    • (Z,1S,2S)-1-((2R,3S,5E,8R)-3-bromo-5-chloro-2-ethyl-3,4,7,8-tetrahydro-2H-oxocin-8-yl)-2-chlorohex-3-en-5-yn-1-ol
    • Inchi: InChI=1S/C15H19BrCl2O2/c1-3-5-6-12(18)15(19)14-8-7-10(17)9-11(16)13(4-2)20-14/h1,5-7,11-15,19H,4,8-9H2,2H3/b6-5-,10-7+/t11-,12-,13+,14+,15+/m0/s1
    • InChI Key: UHVDBXSAVVOELD-AMDRLZJCSA-N
    • SMILES: CCC1C(CC(=CCC(O1)C(C(C=CC#C)Cl)O)Cl)Br

Computed Properties

  • Exact Mass: 379.99455g/mol
  • Monoisotopic Mass: 379.99455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 29.5Ų

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